Cas no 1361538-93-3 (6-Hydroxy-3-(2,3,5-trichlorophenyl)-2-(trifluoromethyl)pyridine)

• Product Name: 6-Hydroxy-3-(2,3,5-trichlorophenyl)-2-(trifluoromethyl)pyridine
• CAS No: 1361538-93-3
• MF: C₁₂H₅Cl₃F₃NO
• MW: 342.528410673141
• CID: 4919690
• Update Time: 2025-08-03

6-Hydroxy-3-(2,3,5-trichlorophenyl)-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-Hydroxy-3-(2,3,5-trichlorophenyl)-2-(trifluoromethyl)pyridine

• Inchi： 1S/C12H5Cl3F3NO/c13-5-3-7(10(15)8(14)4-5)6-1-2-9(20)19-11(6)12(16,17)18/h1-4H,(H,19,20)
• InChI Key： NEVCMWOWQCJKEX-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=CC=1C1C=CC(NC=1C(F)(F)F)=O)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 475
• XLogP3: 4.2
• Topological Polar Surface Area: 29.1

Additional information on 6-Hydroxy-3-(2,3,5-trichlorophenyl)-2-(trifluoromethyl)pyridine

6-Hydroxy-3-(2,3,5-Trichlorophenyl)-2-(Trifluoromethyl)Pyridine: A Comprehensive Overview

6-Hydroxy-3-(2,3,5-Trichlorophenyl)-2-(Trifluoromethyl)Pyridine, also known by its CAS number CAS No. 1361538-93-3, is a highly specialized organic compound with significant applications in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes a pyridine ring substituted with a hydroxyl group at the 6-position, a trichlorophenyl group at the 3-position, and a trifluoromethyl group at the 2-position. These substituents contribute to its distinctive chemical properties and reactivity.

The synthesis of 6-Hydroxy-3-(2,3,5-Trichlorophenyl)-2-(Trifluoromethyl)Pyridine involves a series of intricate organic reactions. Recent advancements in synthetic methodologies have enabled researchers to optimize the production process, ensuring higher yields and improved purity. The use of transition metal catalysts and microwave-assisted synthesis techniques has significantly streamlined the manufacturing process. These innovations are particularly important for large-scale production in industries such as agrochemicals and pharmaceuticals.

One of the most notable applications of this compound is in the development of novel agrochemicals. Studies have shown that 6-Hydroxy-3-(2,3,5-Trichlorophenyl)-2-(Trifluoromethyl)Pyridine exhibits potent pesticidal activity against a wide range of agricultural pests. Its ability to disrupt insect nervous systems makes it a promising candidate for next-generation insecticides. Recent research has focused on modifying its structure to enhance bioavailability and reduce environmental impact.

In the pharmaceutical sector, this compound has shown potential as a lead molecule for drug development. Its unique structure allows for interactions with various biological targets, including enzymes and receptors. For instance, studies have demonstrated that it can inhibit certain kinases involved in cancer cell proliferation. This has sparked interest in exploring its role in anticancer therapies.

The environmental impact of CAS No. 1361538-93-3 is another area of active research. Scientists are investigating its biodegradation pathways and potential toxicity to non-target organisms. Understanding these aspects is crucial for ensuring sustainable use and minimizing ecological risks.

In conclusion, 6-Hydroxy-3-(2,3,5-Trichlorophenyl)-2-(Trifluoromethyl)Pyridine represents a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical properties and recent advancements in synthesis and application make it an exciting subject for further research. As scientific understanding continues to evolve, this compound holds the promise of contributing significantly to both industrial and therapeutic innovations.